Cas no 88150-26-9 (1H-Indole, 1-(1-oxo-2-propenyl)-)
88150-26-9 structure
Product Name:1H-Indole, 1-(1-oxo-2-propenyl)-
CAS No:88150-26-9
MF:C11H9NO
MW:171.195262670517
CID:643089
PubChem ID:13310384
Update Time:2025-04-19
1H-Indole, 1-(1-oxo-2-propenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole, 1-(1-oxo-2-propenyl)-
- 1-indol-1-ylprop-2-en-1-one
- 1-(1H-Indol-1-yl)prop-2-en-1-one
- A1-21544
- SCHEMBL10835083
- 88150-26-9
- DTXSID20536290
-
- Inchi: 1S/C11H9NO/c1-2-11(13)12-8-7-9-5-3-4-6-10(9)12/h2-8H,1H2
- InChI Key: OBZWRPZXSLXBOL-UHFFFAOYSA-N
- SMILES: O=C(C=C)N1C=CC2C=CC=CC1=2
Computed Properties
- Exact Mass: 171.068413911g/mol
- Monoisotopic Mass: 171.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 22Ų
1H-Indole, 1-(1-oxo-2-propenyl)- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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